Cas no 147527-33-1 ([13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI))
![[13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI) structure](https://www.kuujia.com/scimg/cas/147527-33-1x500.png)
147527-33-1 structure
Product name:[13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI)
[13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- [13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI)
- TAN 1142
- 1H-Cyclotridec[d]oxireno[f]isoindole,[13]cytochalasa-13,17,21-triene-1,23-dione deriv.
- 147527-33-1
-
- Inchi: InChI=1S/C32H38N2O5/c1-17-8-7-10-22-29-31(4,39-29)23(15-20-16-33-24-11-6-5-9-21(20)24)27-19(3)34-30(38)32(22,27)26(36)13-12-25(35)28(37)18(2)14-17/h5-7,9-14,16-17,19,22-23,25,27-29,33,35,37H,8,15H2,1-4H3,(H,34,38)/b10-7+,13-12-,18-14+/t17-,19+,22+,23+,25+,27+,28+,29+,31-,32-/m1/s1
- InChI Key: IBIPTBJRYGRLIR-XGFSANBNSA-N
- SMILES: C[C@H]1C=C(C)[C@H](O)[C@@H](O)C=CC(=O)[C@@]23C(N[C@@H](C)[C@H]2[C@H](CC2C4=CC=CC=C4NC=2)[C@]2(C)[C@@H](O2)[C@@H]3C=CC1)=O |c:2,9,t:40,&1:1,5,7,13,16,18,19,30,32,34|
Computed Properties
- Exact Mass: 530.27800
- Monoisotopic Mass: 530.27807232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 2
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
- XLogP3: 3.2
Experimental Properties
- PSA: 114.95000
- LogP: 3.95300
[13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI) Related Literature
-
Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
-
Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
-
Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
-
Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
147527-33-1 ([13]Cytochalasa-13,17,21-triene-1,23-dione,6,7-epoxy-19,20-dihydroxy-10-(1H-indol-3-yl)-16,18-dimethyl- (9CI)) Related Products
- 50335-03-0(Chaetoglobosin A)
- 2680893-51-8(3-(3-bromophenyl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid)
- 2639460-72-1(Tert-butyl 2-(aminomethyl)-5-methyl-1,3-oxazole-4-carboxylate)
- 125485-48-5(2-Propenoic acid, 2-(acetylamino)-3,3-bis(4-fluorophenyl)-, ethyl ester)
- 2576-40-1((R,R)-Methyl 3-amino-2-methylbutyrate HCl)
- 430428-96-9(4-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl-4-azatricyclo5.2.1.0^{2,6}dec-8-ene-3,5-dione)
- 2268785-42-6(2,3,5,6-tetradeuterio-4-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]benzonitrile)
- 25045-84-5(6-Chloro-3-nitro-imidazo1,2-apyridine)
- 1020978-04-4(3-(4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazine-1-carbonyl)-2H-chromen-2-one)
- 2171150-05-1((1r,3r)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
